1-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-2-imidazolidinone

• IUPAC Name: 1-[2-(4,8-dimethyl-2-oxochromen-7-yl)oxyacetyl]imidazolidin-2-one
• InChI: InChI=1S/C16H16N2O5/c1-9-7-14(20)23-15-10(2)12(4-3-11(9)15)22-8-13(19)18-6-5-17-16(18)21/h3-4,7H,5-6,8H2,1-2H3,(H,17,21)
• InChI Key: FWOXXAQTNVIPCO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2C)OCC(=O)N3CCNC3=O
• Molecular Formula: C16H16N2O5
• Molecular Weight: 316.31 g/mol

Description

1-{[(4,8-dimethyl-2-oxo-2H-chromen-7-yl)oxy]acetyl}-2-imidazolidinone, commonly known as DOIA, is a chemical compound that has gained significant attention in the field of scientific research. It is a synthetic derivative of coumarin and has been found to possess various biological activities.

Mechanism of Action

The mechanism of action of DOIA is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. DOIA has been shown to inhibit the activity of cyclooxygenase and lipoxygenase, which are involved in the production of inflammatory mediators such as prostaglandins and leukotrienes. DOIA has also been found to inhibit the activity of phospholipase A2, which is involved in the release of arachidonic acid, a precursor of inflammatory mediators. Additionally, DOIA has been found to induce apoptosis in cancer cells by activating the caspase pathway and inhibiting the anti-apoptotic protein Bcl-2.
Biochemical and Physiological Effects:
DOIA has been found to possess various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and leukotrienes, which are involved in the inflammatory response. DOIA has also been found to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines. Furthermore, DOIA has been shown to possess anti-viral activity against hepatitis B and C viruses and anti-bacterial and anti-fungal activity against various strains of bacteria and fungi.

Advantages and Limitations for Lab Experiments

DOIA has various advantages and limitations for lab experiments. One of the advantages is its broad-spectrum activity against various biological targets. DOIA has been found to possess anti-inflammatory, anti-cancer, anti-viral, anti-bacterial, and anti-fungal properties, making it a valuable tool for studying various biological processes. However, one of the limitations is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of DOIA. One of the directions is the development of more efficient synthesis methods to improve the yield and purity of DOIA. Another direction is the study of the mechanism of action of DOIA in more detail to understand its effects on various biological targets. Furthermore, the study of DOIA in animal models and clinical trials can provide valuable information on its efficacy and safety for human use. Finally, the development of DOIA derivatives with improved solubility and activity can lead to the discovery of new drugs for various diseases.
In conclusion, DOIA is a chemical compound that has gained significant attention in the field of scientific research. It possesses various biological activities such as anti-inflammatory, anti-cancer, anti-viral, anti-bacterial, and anti-fungal properties. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of DOIA have been discussed in this paper. The study of DOIA can provide valuable insights into various biological processes and lead to the discovery of new drugs for various diseases.

Synthesis Methods

The synthesis of DOIA involves the reaction of 4,8-dimethylcoumarin with chloroacetyl isocyanate and imidazolidine-2-thione under appropriate conditions. The reaction yields DOIA as a white crystalline solid with a melting point of 192-194°C. The purity of DOIA can be determined by various analytical techniques such as HPLC, NMR, and IR spectroscopy.

Scientific Research Applications

DOIA has been extensively studied for its various biological activities such as anti-inflammatory, anti-cancer, anti-viral, anti-bacterial, and anti-fungal properties. It has been found to inhibit the activity of various enzymes such as cyclooxygenase, lipoxygenase, and phospholipase A2, which are involved in the inflammatory response. DOIA has also been found to induce apoptosis in cancer cells and inhibit the growth of various cancer cell lines. Furthermore, DOIA has been shown to possess anti-viral activity against hepatitis B and C viruses and anti-bacterial and anti-fungal activity against various strains of bacteria and fungi.